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Compound of Interest

Compound Name: Uvarigranol C

Cat. No.: B168965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chiral synthesis of key

intermediates of Uvarigranol C, a natural product with potential therapeutic applications. The

synthesis of these complex molecules requires precise stereochemical control, which is

addressed through the methodologies outlined below.

Introduction
Uvarigranol C is a member of the styryllactone family of natural products, which are

characterized by a butenolide core structure. The stereoselective synthesis of Uvarigranol C
and its analogues is of significant interest due to their potential biological activities. A key

challenge in the synthesis of Uvarigranol C lies in the stereocontrolled construction of its chiral

centers. This document details a synthetic strategy commencing from the readily available

chiral pool starting material, D-mannose, to afford key intermediates on the path to

Uvarigranol C.

Synthetic Strategy Overview
The overall synthetic approach involves the transformation of D-mannose into a key butenolide

intermediate through a series of stereoselective reactions. This butenolide serves as a crucial

building block for the subsequent elaboration to Uvarigranol C. The key phases of the

synthesis are:
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Synthesis of a D-Mannose-Derived Key Aldehyde: Modification of D-mannose to a suitable

aldehyde intermediate.

Stereoselective Formation of a Butenolide Precursor: A Wittig-type olefination followed by

cyclization to construct the butenolide ring.

Elaboration of the Butenolide Intermediate: Further functionalization of the butenolide core to

introduce the necessary substituents for the final Uvarigranol C structure.

The logical flow of this synthetic strategy is depicted in the following diagram:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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